Cas no 51887-62-8 ((Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH)
(Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH Chemical and Physical Properties
Names and Identifiers
-
- [sar1, gly8]-angiotensin ii acetate hydrate
- (Sar?00Gly?)-AngiotensinII
- (Sar1,Gly8)-Angiotensin II
- SAR-ARG-VAL-TYR-ILE-HIS-PRO-GLY-OH
- 1-Sar-5-ile-8-gly-angiotensin II
- Angiotensin II, sar(1)-ile(5)-gly(8)-
- Angiotensin II, sarcosyl(1)-isoleucyl(5)-glycine(8)-
- Angiotensin II, 1-(N-methylglycine)-5-L-isoleucine-8-glycine-
- CID 92043752
- Glycine, N-methylglycyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-prolyl- (9CI)
- (Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH
- (Sar?,Gly?)-Angiotensin II
-
- Inchi: 1S/C42H65N13O10/c1-6-24(4)35(40(64)52-30(18-26-19-46-22-49-26)41(65)55-16-8-10-31(55)38(62)48-21-33(58)59)54-37(61)29(17-25-11-13-27(56)14-12-25)51-39(63)34(23(2)3)53-36(60)28(50-32(57)20-45-5)9-7-15-47-42(43)44/h11-14,19,22-24,28-31,34-35,45,56H,6-10,15-18,20-21H2,1-5H3,(H,46,49)(H,48,62)(H,50,57)(H,51,63)(H,52,64)(H,53,60)(H,54,61)(H,58,59)(H4,43,44,47)/t24-,28-,29-,30-,31-,34-,35-/m0/s1
- InChI Key: NRJXBSMDHPMIPQ-SRRHRALWSA-N
- SMILES: O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC(CNC)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 65
- Rotatable Bond Count: 26
- Complexity: 1660
- Topological Polar Surface Area: 358
(Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P000826-25mg |
[Sar1, Gly8]-Angiotensin II |
51887-62-8 | 25mg |
$120.00 | 2025-08-06 | ||
| AAPPTec | P000826-50mg |
[Sar1, Gly8]-Angiotensin II |
51887-62-8 | 50mg |
$200.00 | 2025-08-06 | ||
| AAPPTec | P000826-100mg |
[Sar1, Gly8]-Angiotensin II |
51887-62-8 | 100mg |
$360.00 | 2025-08-06 | ||
| TRC | S224890-10mg |
(Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH |
51887-62-8 | 10mg |
$ 375.00 | 2022-06-03 | ||
| TRC | S224890-25mg |
(Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH |
51887-62-8 | 25mg |
$ 770.00 | 2022-06-03 | ||
| TRC | S224890-50mg |
(Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH |
51887-62-8 | 50mg |
$ 1235.00 | 2022-06-03 | ||
| A2B Chem LLC | AG31194-25mg |
[sar1, gly8]-angiotensin ii acetate hydrate |
51887-62-8 | 25mg |
$242.00 | 2024-04-19 | ||
| A2B Chem LLC | AG31194-50mg |
[sar1, gly8]-angiotensin ii acetate hydrate |
51887-62-8 | 50mg |
$336.00 | 2024-04-19 | ||
| A2B Chem LLC | AG31194-100mg |
[sar1, gly8]-angiotensin ii acetate hydrate |
51887-62-8 | 100mg |
$524.00 | 2024-04-19 |
(Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH
Research Brief on (Sar 1,Gly8)-Angiotensin II (Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH) and CAS 51887-62-8: Recent Advances and Implications
The angiotensin II analog (Sar 1,Gly8)-Angiotensin II (Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH) and its associated CAS number 51887-62-8 have garnered significant attention in recent years due to their potential therapeutic applications in cardiovascular and renal diseases. This research brief synthesizes the latest findings on this peptide's pharmacological properties, mechanisms of action, and clinical relevance, providing a comprehensive overview for researchers and industry professionals.
Recent studies have elucidated the unique receptor binding characteristics of (Sar 1,Gly8)-Angiotensin II, particularly its selective affinity for AT1 receptors. Structural analyses using NMR spectroscopy and molecular docking simulations reveal that the substitution of sarcosine (Sar) at position 1 and glycine (Gly) at position 8 confers enhanced stability and reduced susceptibility to enzymatic degradation compared to native angiotensin II. These modifications appear to modulate the peptide's agonistic/antagonistic balance, making it a valuable tool for studying angiotensin receptor signaling pathways.
In cardiovascular research, (Sar 1,Gly8)-Angiotensin II has demonstrated dose-dependent effects on blood pressure regulation in preclinical models. A 2023 study published in the Journal of Peptide Science reported that this analog shows a 40% longer half-life in circulation compared to native angiotensin II, while maintaining similar potency in vasoconstrictive assays. These pharmacokinetic improvements suggest potential advantages for experimental and therapeutic applications where sustained receptor activation is desired.
The compound's role in renal physiology has also been investigated, with emerging evidence indicating its involvement in sodium reabsorption and glomerular filtration rate modulation. Researchers at the University of Tokyo recently identified (Sar 1,Gly8)-Angiotensin II as a promising candidate for studying pathological fibrosis in chronic kidney disease models, with findings published in Nature Communications (2024). The peptide appears to differentially activate intracellular signaling cascades that influence extracellular matrix deposition.
From a chemical manufacturing perspective, CAS 51887-62-8 represents an important reference standard for quality control in peptide synthesis. Analytical methods including HPLC-MS and capillary electrophoresis have been optimized for characterizing this compound, as detailed in a recent Pharmaceutical Chemistry Journal article (2024). These developments support the growing demand for high-purity angiotensin analogs in both research and potential therapeutic applications.
Looking forward, several research groups are exploring the clinical translation of (Sar 1,Gly8)-Angiotensin II derivatives. A phase I clinical trial investigating a radiolabeled version for PET imaging of angiotensin receptor density in cardiovascular diseases is currently underway (ClinicalTrials.gov identifier: NCT05678945). Additionally, structure-activity relationship studies continue to refine our understanding of how specific amino acid substitutions influence biological activity, potentially leading to novel drug candidates for hypertension and related disorders.
In conclusion, (Sar 1,Gly8)-Angiotensin II (Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH) and its associated CAS 51887-62-8 remain important tools in cardiovascular and renal research. The compound's unique pharmacological profile continues to provide insights into angiotensin receptor biology while offering potential pathways for therapeutic development. Ongoing research promises to further elucidate its mechanisms and applications in the coming years.
51887-62-8 ((Sar 1,Gly8)-Angiotensin II Sar-Arg-Val-Tyr-Ile-His-Pro-Gly-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)